Cas no 2172586-46-6 (1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172586-46-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5998841
• PubChem ID: 165573758
• Update Time: 2025-07-09

1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one
• 1-[1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617596
• 2172586-46-6

• Inchi： 1S/C12H16N2O2/c1-8(15)12-6-11(9-4-5-16-7-9)13-14(12)10-2-3-10/h6,9-10H,2-5,7H2,1H3
• InChI Key： NJQHZABIAIGTHO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C=C(C(C)=O)N(C2CC2)N=1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one

1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2172586-46-6): A Comprehensive Overview

The compound 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one (CAS No. 2172586-46-6) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This unique structure combines a cyclopropyl group, a pyrazole ring, and an oxolan (tetrahydrofuran) moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

In recent years, the demand for heterocyclic compounds like 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one has surged due to their importance in designing novel pharmaceuticals. The pyrazole core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. When combined with the cyclopropyl and oxolan groups, this molecule exhibits enhanced metabolic stability and improved bioavailability – two critical factors that pharmaceutical companies prioritize when developing new drugs. These properties make it particularly relevant to current research on neurodegenerative diseases and inflammatory disorders, which are among the most searched medical topics in 2024.

The synthesis of CAS 2172586-46-6 typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing industry focus on green chemistry and process intensification. These synthetic approaches are frequently searched by organic chemists looking for efficient ways to prepare complex heterocycles. The compound's molecular weight of 220.26 g/mol and moderate lipophilicity (predicted LogP ≈ 1.5) suggest good membrane permeability, an essential characteristic for central nervous system (CNS) drugs – another hot topic in current pharmaceutical research.

From a commercial perspective, 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one serves as a valuable building block in drug discovery programs. Several patent applications have emerged featuring this scaffold or its derivatives, particularly in areas of oncological therapeutics and pain management. The global market for such specialized intermediates is projected to grow significantly, driven by increased R&D spending in the pharmaceutical sector and the continuous search for novel bioactive compounds. This aligns with frequent search queries about "promising drug scaffolds 2024" and "emerging pharmaceutical intermediates."

Quality control of CAS 2172586-46-6 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, as even minor impurities can significantly affect biological screening results. Storage recommendations usually suggest keeping the material at 2-8°C under inert atmosphere to maintain stability, information often sought by laboratory technicians and research scientists working with sensitive organic compounds.

In the context of current scientific trends, the structural features of 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one make it particularly interesting for fragment-based drug discovery (FBDD) – a popular approach in modern medicinal chemistry. The molecule's relatively small size (MW < 300) and presence of multiple hydrogen bond acceptors/donors make it an attractive starting point for growing or linking fragments in FBDD campaigns. This connects to frequently searched terms like "fragment library design" and "molecular complexity in drug discovery."

The safety profile of 2172586-46-6 appears favorable based on its structural alerts, though comprehensive toxicological studies would be needed for pharmaceutical development. This aspect is particularly important given the current regulatory emphasis on drug safety assessment and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) – topics that generate substantial search traffic among drug development professionals.

Looking forward, 1-1-cyclopropyl-3-(oxolan-3-yl)-1H-pyrazol-5-ylethan-1-one represents an exciting example of how strategic combination of heterocyclic systems can yield compounds with significant pharmaceutical potential. Its relevance to current drug discovery paradigms, combined with the growing interest in small molecule therapeutics (a trending search term), positions this compound as a noteworthy subject for both academic and industrial research. As the field moves toward more targeted therapies and personalized medicine, versatile building blocks like this will continue to play a crucial role in medicinal chemistry innovation.